Cas no 2228644-82-2 (1-(1,5-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2228644-82-2
• MF: C₁₁H₁₇F₂N₃
• MW: 229.269589185715
• CID: 5931709
• PubChem ID: 165684056
• Update Time: 2025-07-21

1-(1,5-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexan-1-amine
• 2228644-82-2
• EN300-1941799

• Inchi： 1S/C11H17F2N3/c1-8-9(7-15-16(8)2)10(14)3-5-11(12,13)6-4-10/h7H,3-6,14H2,1-2H3
• InChI Key： QENYJJXNAYAHMV-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=NN(C)C=2C)(CC1)N)F

Computed Properties

• Exact Mass: 229.13905388g/mol
• Monoisotopic Mass: 229.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexan-1-amine

Professional Introduction to Compound with CAS No. 2228644-82-2 and Product Name: 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexan-1-amine

The compound with the CAS number 2228644-82-2 and the product name 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a 1,5-dimethyl-1H-pyrazol moiety combined with a 4,4-difluorocyclohexan backbone suggests a compound with distinct electronic and steric properties, making it a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their role in drug discovery and development. The pyrazole scaffold, in particular, has been extensively studied due to its versatility and biological activity. The substitution pattern in 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexan-1-amine introduces both steric bulk from the dimethyl groups and electronic modulation from the fluorine atoms. These features can influence the compound's binding affinity to biological targets, making it an attractive scaffold for designing next-generation therapeutics.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In the case of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexan-1-amine, the two fluorine atoms at the 4-position of the cyclohexane ring are strategically positioned to interact with biological targets. This arrangement can lead to stronger binding interactions and improved drug-like properties.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the pyrazole ring followed by its coupling with the difluorocyclohexane moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. The use of palladium catalysts, for instance, has been shown to facilitate the coupling step under mild conditions, thereby minimizing side reactions.

Once synthesized, 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexan-1-amine can be subjected to various biochemical assays to evaluate its potential biological activity. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays. The results from these studies will provide insights into the compound's mechanism of action and its potential therapeutic applications.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The combination of structural features such as the pyrazole scaffold and fluorinated cyclohexane ring suggests that it may possess properties ideal for therapeutic intervention. For example, it could be developed into an inhibitor of enzymes involved in inflammatory pathways or as a modulator of neurotransmitter receptors. Such applications would be particularly relevant in treating conditions such as cancer, inflammation, and neurological disorders.

The field of medicinal chemistry is constantly evolving, and new tools and methodologies are being developed to accelerate drug discovery. Computational chemistry plays a crucial role in this process by allowing researchers to predict the properties of molecules before they are synthesized. Techniques such as molecular docking and quantum mechanical calculations can be used to model how 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexan-1-amine interacts with biological targets. These predictions can guide synthetic efforts and help identify optimized analogs with enhanced activity.

In conclusion, 2228644-822 is a fascinating compound with significant potential in pharmaceutical research. Its unique structure combining a pyrazole moiety with a difluorocyclohexane backbone makes it an attractive candidate for further investigation. With advancements in synthetic chemistry and computational methods, 2228644822 holds promise for contributing to the development of novel therapeutics that address unmet medical needs.